Cas no 1375064-64-4 (Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate)

Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate is a heterocyclic compound featuring both pyridine and isoxazole moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure allows for further functionalization, enabling applications in the development of bioactive molecules, particularly in medicinal chemistry. The ester group at the 3-position provides a reactive handle for derivatization, while the pyridyl substituent enhances coordination properties, useful in ligand design. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, particularly in the synthesis of potential drug candidates or agrochemicals.
Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate structure
1375064-64-4 structure
Product Name:Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate
CAS No:1375064-64-4
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD22192334
CID:1056721
Update Time:2025-05-26

Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate
    • Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate
    • 7089AJ
    • SY015176
    • Methyl5-(2-Pyridyl)isoxazole-3-carboxylate
    • methyl 5-pyridin-2-yl-1,2-oxazole-3-carboxylate
    • MDL： MFCD22192334
    • Inchi： 1S/C10H8N2O3/c1-14-10(13)8-6-9(15-12-8)7-4-2-3-5-11-7/h2-6H,1H3
    • InChI Key： NWHVLEYEGZPCMN-UHFFFAOYSA-N
    • SMILES： O1C(=CC(C(=O)OC)=N1)C1C=CC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Topological Polar Surface Area: 65.2

Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029191406-5g
Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate
 1375064-64-4 95%
5g
 611.10 USD 2021-06-01
TRC
M220005-50mg
Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate
 1375064-64-4
50mg
 $ 50.00 2022-06-04
TRC
M220005-100mg
Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate
 1375064-64-4
100mg
 $ 65.00 2022-06-04
TRC
M220005-500mg
Methyl 5-(2-Pyridyl)isoxazole-3-carboxylate
 1375064-64-4
500mg
 $ 160.00 2022-06-04
Chemenu
CM173105-5g
Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate
 1375064-64-4 95%
5g
 $311 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M93990-1g
Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate
 1375064-64-4 95%
1g
 ￥1519.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M93990-5g
Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate
 1375064-64-4 95%
5g
 ￥3899.0 2022-04-27
Chemenu
CM173105-1g
Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate
 1375064-64-4 95%
1g
 $131 2023-03-07
Chemenu
CM173105-5g
Methyl 5-(pyridin-2-yl)isoxazole-3-carboxylate
 1375064-64-4 95%
5g
 $365 2023-03-07
abcr
AB451575-250 mg
Methyl 5-(2-pyridyl)isoxazole-3-carboxylate; .
 1375064-64-4
250mg
 €145.90 2023-06-15

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